Cas no 1313730-09-4 (Wkymvm (tfa))

• Product Name: Wkymvm (tfa)
• CAS No: 1313730-09-4
• MF: C₄₃H₆₂F₃N₉O₉S₂
• MW: 970.132498264313
• CID: 4745503
• Update Time: 2025-10-30

Wkymvm (tfa) Chemical and Physical Properties

Names and Identifiers

• WKYMVM (TFA)
• WKYMVM TFA
• WKYMVdM trifluoroacetate salt, >=98% (HPLC), powder
• Wkymvm (tfa)

• Inchi： 1S/C41H61N9O7S2.C2HF3O2/c1-24(2)35(41(57)46-31(36(44)52)16-19-58-3)50-39(55)33(17-20-59-4)48-40(56)34(21-25-12-14-27(51)15-13-25)49-38(54)32(11-7-8-18-42)47-37(53)29(43)22-26-23-45-30-10-6-5-9-28(26)30;3-2(4,5)1(6)7/h5-6,9-10,12-15,23-24,29,31-35,45,51H,7-8,11,16-22,42-43H2,1-4H3,(H2,44,52)(H,46,57)(H,47,53)(H,48,56)(H,49,54)(H,50,55);(H,6,7)/t29-,31+,32-,33-,34-,35-;/m0./s1
• InChI Key： MYVYQWVNXDVTBW-HQORXVKSSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@@H](C(N)=O)CCSC)=O)C(C)C)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)N)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 66
• Rotatable Bond Count: 26
• Complexity: 1440
• Topological Polar Surface Area: 365

Additional information on Wkymvm (tfa)

Wkymvm (TFA) - A Comprehensive Overview

Wkymvm (TFA), identified by the CAS number 1313730-09-4, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. The name Wkymvm suggests a specific nomenclature, while the "(TFA)" designation likely refers to its trifluoroacetic acid salt form, which is commonly used in pharmaceutical and chemical contexts for stability and solubility.

Recent studies have highlighted the importance of understanding the structural and functional aspects of Wkymvm (TFA). Researchers have focused on its molecular composition, which includes a complex arrangement of atoms that contribute to its reactivity and selectivity. The compound's ability to form stable complexes with other molecules has made it a valuable tool in drug discovery and material science.

The CAS number 1313730-09-4 serves as a unique identifier for this compound, ensuring consistency in scientific communication and regulatory compliance. This numbering system is maintained by the Chemical Abstracts Service, which helps scientists worldwide reference and track chemical substances efficiently.

In terms of synthesis, Wkymvm (TFA) is typically produced through a multi-step process involving advanced organic chemistry techniques. The use of trifluoroacetic acid (TFA) as a counterion is strategic, as it enhances the compound's stability under various conditions. This makes it suitable for applications where precise control over chemical behavior is essential.

Recent advancements in computational chemistry have allowed researchers to model the behavior of Wkymvm (TFA) at the molecular level. These simulations provide insights into its interaction with biological systems, paving the way for innovative applications in medicine and biotechnology.

The compound's role in drug development cannot be overstated. Its ability to target specific biological pathways makes it a promising candidate for therapeutic interventions. Ongoing clinical trials are exploring its efficacy in treating various conditions, with preliminary results showing potential benefits.

In addition to its pharmacological applications, Wkymvm (TFA) is also being investigated for its use in materials science. Its unique chemical properties make it a candidate for developing advanced materials with tailored functionalities.

Safety considerations are paramount when working with Wkymvm (TFA). While it is not classified as a hazardous substance under normal conditions, proper handling procedures are recommended to ensure user safety and environmental protection.

The future of Wkymvm (TFA) looks promising, with ongoing research exploring new avenues for its application. As our understanding of this compound deepens, it is expected to play an increasingly important role in both academic and industrial settings.